Cas no 81340-16-1 (Pyrimidine, hexahydro-5-methyl-1,3,5-trinitro-)

• Product name: Pyrimidine, hexahydro-5-methyl-1,3,5-trinitro-
• CAS No: 81340-16-1
• MF: C₅H₉N₅O₆
• MW: 235.154860258102
• CID: 583523
• PubChem ID: 12948304

Pyrimidine, hexahydro-5-methyl-1,3,5-trinitro- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, hexahydro-5-methyl-1,3,5-trinitro-
• 5-methyl-1,3,5-trinitro-1,3-diazinane
• 5-Methyl-1,3,5-trinitrohexahydropyrimidine
• 81340-16-1
• DTXSID30513678

• Inchi： InChI=1S/C5H9N5O6/c1-5(8(11)12)2-6(9(13)14)4-7(3-5)10(15)16/h2-4H2,1H3
• InChI Key： YBXNCONALCRGOO-UHFFFAOYSA-N
• SMILES： CC1(CN(CN(C1)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 235.05528302g/mol
• Monoisotopic Mass: 235.05528302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 144Ų